Cas no 101420-64-8 (1H-Benzimidazole,5-methyl-7-nitro-)

• Product Name: 1H-Benzimidazole,5-methyl-7-nitro-
• CAS No: 101420-64-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 124646
• PubChem ID: 46707907
• Update Time: 2025-04-18

1H-Benzimidazole,5-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5-methyl-7-nitro-
• Benzimidazole,6-methyl-4-nitro-(6CI)
• SCHEMBL17591327
• DTXSID701299671
• 101420-64-8
• 6-methyl-4-nitro-1H-benzo[d]imidazole
• 5-Methyl-7-nitro-1H-benzimidazole
• 6-Methyl-4-nitro-1H-benzimidazole

• Inchi： 1S/C8H7N3O2/c1-5-2-6-8(10-4-9-6)7(3-5)11(12)13/h2-4H,1H3,(H,9,10)
• InChI Key： LZGGIVJGTACOLD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CC2=C1N=CN2)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 71.82